Cas no 1697227-34-1 (2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde
• CAS No: 1697227-34-1
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5699715
• PubChem ID: 103534988
• Update Time: 2025-10-30

2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1697227-34-1
• 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde
• EN300-725652

• Inchi： 1S/C10H13N3O2/c1-15-9-2-3-13(6-9)10-11-4-8(7-14)5-12-10/h4-5,7,9H,2-3,6H2,1H3
• InChI Key： TVRXAAADZIBLTG-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2N=CC(C=O)=CN=2)CC1

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde

Introduction to 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1697227-34-1)

2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde, with the CAS number 1697227-34-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core and a methoxypyrrolidine moiety. These structural elements contribute to its potential as a lead compound for the development of novel therapeutic agents.

The chemical structure of 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde is defined by its pyrimidine ring, which is a six-membered heterocyclic aromatic ring containing two nitrogen atoms. The methoxypyrrolidine group, attached to the pyrimidine ring, adds complexity and functionality to the molecule. The presence of the aldehyde functional group at the 5-position of the pyrimidine ring further enhances its reactivity and potential for chemical modifications.

In recent years, 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde has been extensively studied for its potential applications in various therapeutic areas. One of the key areas of interest is its role as a scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, research has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, making them promising candidates for the treatment of cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the effectiveness of 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde-based compounds as selective inhibitors of Aurora kinase A, a key regulator of mitosis and a validated target for cancer therapy. The researchers demonstrated that these compounds not only inhibited Aurora kinase A with high potency but also exhibited good selectivity over other kinases, reducing the risk of off-target effects.

Beyond its potential as an anticancer agent, 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde has also shown promise in the treatment of neurological disorders. A recent study published in the European Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing selective serotonin reuptake inhibitors (SSRIs). The researchers found that certain derivatives exhibited high affinity for serotonin transporters and demonstrated significant antidepressant-like effects in animal models.

The synthetic accessibility of 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde is another factor contributing to its appeal in drug discovery. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution, condensation, and oxidation steps. This synthetic flexibility allows chemists to easily modify the structure to optimize pharmacological properties such as solubility, stability, and bioavailability.

In addition to its therapeutic potential, 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde has been used as a building block in combinatorial chemistry approaches. These approaches involve the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. The ability to quickly generate diverse derivatives from this core structure has accelerated the drug discovery process and led to the identification of several promising drug candidates.

The pharmacokinetic properties of 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde-based compounds have also been extensively studied. Research has shown that these compounds generally exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, studies have demonstrated that certain derivatives have good oral bioavailability and can effectively cross the blood-brain barrier, making them suitable for central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of several drugs derived from 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde. Preliminary results from phase I trials have shown that these compounds are well-tolerated at therapeutic doses and exhibit promising antitumor activity in patients with advanced solid tumors. Further clinical studies are needed to fully assess their therapeutic potential and determine optimal dosing regimens.

In conclusion, 2-(3-Methoxypyrrolidin-1-yl)pyrimidine-5-carbaldehyde (CAS No. 1697227-34-1) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further solidifying its importance in drug discovery efforts.